4-Iodo-1H-pyrazolo[3,4-b]pyridine

• IUPAC Name: 4-iodo-1H-pyrazolo[3,4-b]pyridine
• InChI: InChI=1S/C6H4IN3/c7-5-1-2-8-6-4(5)3-9-10-6/h1-3H,(H,8,9,10)
• InChI Key: PEHWWSPOLYSDBW-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C2C(=C1I)C=NN2
• Molecular Formula: C6H4IN3
• DSSTOX Substance ID: DTXSID10727413
• Molecular Weight: 245.02 g/mol
• CAS RN: 861881-02-9

Description

“4-Iodo-1H-pyrazolo[3,4-b]pyridine” is a chemical compound with the CAS Number: 861881-02-9 and a molecular weight of 245.02. It is a type of heterocyclic compound that is part of the pyrazolopyridines family.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives has been reported in various studies. One method involves the use of 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of amorphous carbon-supported sulfonic acid (AC-SO3H) as the catalyst.

Molecular Structure Analysis

The molecular structure of “4-Iodo-1H-pyrazolo[3,4-b]pyridine” is composed of a pyrazole and a pyridine ring. The fusion of these two rings forms the pyrazolopyridine system.

Chemical Reactions Analysis

The chemical reactions involving “4-Iodo-1H-pyrazolo[3,4-b]pyridine” are typically catalyzed by amorphous carbon-supported sulfonic acid (AC-SO3H). This catalyst exhibits several advantages such as low cost, non-toxicity, porosity, stability, and easily adjustable chemical surface.

Physical And Chemical Properties Analysis

“4-Iodo-1H-pyrazolo[3,4-b]pyridine” has a molecular weight of 245.02. More detailed physical and chemical properties were not found in the retrieved papers.

Scientific Research Applications

Comprehensive Analysis of 4-Iodo-1H-pyrazolo[3,4-b]pyridine Applications

Synthesis of Derivatives: 4-Iodo-1H-pyrazolo[3,4-b]pyridine serves as a key intermediate in the synthesis of various derivatives with potential biological activities. .

PPARα Activation: This compound has been studied for its role in activating PPARα, a receptor involved in lipid metabolism and inflammation. .

Fluorescence Properties: The fluorescence properties of 4-Iodo-1H-pyrazolo[3,4-b]pyridine derivatives make them suitable for use in photophysical studies. .

Biomedical Applications: .

Synthetic Strategies: .

Tautomeric Forms Study: The study of tautomeric forms of pyrazolo[3,4-b]pyridines is crucial for understanding their chemical behavior and potential as therapeutic agents. .

Future Directions

The future directions for “4-Iodo-1H-pyrazolo[3,4-b]pyridine” could involve further exploration of its synthesis methods and potential biomedical applications. The development of new synthesis processes and the discovery of potent bioactive agents in pharmaceuticals and agrochemicals are areas of ongoing research.

Mechanism of Action

Target of Action

• However, we can infer that its structural similarity to purine bases (adenine and guanine) suggests potential interactions with nucleic acid-related enzymes or signaling pathways .

Pharmacokinetics

• Distribution : The volume of distribution and protein binding remain unspecified .

Synthesis routes and methods I

Procedure details

To 2-fluoro-4-iodonicotinaldehyde (11.33 g, 45.1 mmol) in THF (200 mL) was added hydrazine (5.67ml, 181 mmol) dropwise. The resulting mixture was stirred at RT under a nitrogen atmosphere for 5 h. The reaction was concentrated, diluted with 10:1 acetone/MeOH and filtered through a pad of silica gel. Removed most of the solvent in vacuo, then diluted with some hexanes and filtered resulting solid. Dried to yield 4-iodo-1H-pyrazolo[3,4-b]pyridine as an off-white solid. MS m/z=246 [M+1]+. Calc'd for C6H4IN3: 245.02.

Synthesis routes and methods II

Procedure details

2-Fluoro-4-iodo-3-pyridinecarbaldehyde (from Asymchem) (0.97 g) was added portionwise over 5 min to hydrazine hydrate (5 ml). The resulting suspension was stirred at room temperature for 5 h. Water (10 ml) was added and the solid was filtered and washed with further water to give title compound, 664 mg.

Synthesis routes and methods III

Procedure details

A 1M solution of hydrazine in tetrahydrofuran (150 mL) was added slowly to 2-fluoro-4-iodopyridine-3-carboxaldehyde (10 g, 39.84 mmol) to give a clear solution. The reaction mixture was stirred at RT for 16 h. The mixture was concentrated in vacuo and the remaining solid was triturated with DCM to give the title compound as a pale yellow solid (8 g). The DCM filtrate was also washed with saturated sodium bicarbonate and brine. The organic layer was dried over sodium sulfate and concentrated under vacuum. The crude material was purified by trituration with DCM to give additional 4-iodo-1H-pyrazolo[3,4-b]pyridine as a yellow solid. MS (ESI, pos. ion) m/z: 245.9 (M+1).